Cas no 2228095-26-7 (3-amino-3-(1-benzylpyrrolidin-2-yl)cyclobutan-1-ol)

• Product Name: 3-amino-3-(1-benzylpyrrolidin-2-yl)cyclobutan-1-ol
• CAS No: 2228095-26-7
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 6213982
• PubChem ID: 165665327
• Update Time: 2025-07-23

3-amino-3-(1-benzylpyrrolidin-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(1-benzylpyrrolidin-2-yl)cyclobutan-1-ol
• EN300-1864844
• 2228095-26-7

• Inchi： 1S/C15H22N2O/c16-15(9-13(18)10-15)14-7-4-8-17(14)11-12-5-2-1-3-6-12/h1-3,5-6,13-14,18H,4,7-11,16H2
• InChI Key： CGWNZOHPVXTSCQ-UHFFFAOYSA-N
• SMILES： OC1CC(C1)(C1CCCN1CC1C=CC=CC=1)N

Computed Properties

• Exact Mass: 246.173213330g/mol
• Monoisotopic Mass: 246.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.5Ų

Additional information on 3-amino-3-(1-benzylpyrrolidin-2-yl)cyclobutan-1-ol

Introduction to 3-amino-3-(1-benzylpyrrolidin-2-yl)cyclobutan-1-ol (CAS No. 2228095-26-7)

3-amino-3-(1-benzylpyrrolidin-2-yl)cyclobutan-1-ol, identified by its Chemical Abstracts Service number CAS No. 2228095-26-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutane core substituted with an amino group and a benzylpyrrolidinyl moiety, has garnered attention due to its structural complexity and potential biological activity. The presence of both amino and benzylpyrrolidin-2-yl functional groups suggests a versatile scaffold that could be exploited for the development of novel therapeutic agents.

The cyclobutane ring in 3-amino-3-(1-benzylpyrrolidin-2-yl)cyclobutan-1-ol introduces rigidity to the molecular structure, which can influence both its physicochemical properties and its interactions with biological targets. This rigidity is often desirable in drug design, as it can enhance binding affinity and selectivity. The 1-benzylpyrrolidin-2-yl substituent adds another layer of complexity, potentially modulating the compound's pharmacokinetic profile and bioavailability. Such structural features are frequently explored in the quest for molecules with improved efficacy and reduced side effects.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. The pyrrolidine scaffold, in particular, is well-represented in the pharmacopoeia, with numerous drugs featuring this motif exhibiting therapeutic effects across a range of diseases. The incorporation of a benzyl group into the pyrrolidine ring, as seen in 3-amino-3-(1-benzylpyrrolidin-2-yl)cyclobutan-1-ol, may enhance solubility and metabolic stability, making it an attractive candidate for further investigation.

The amino group present in the molecule can serve as a site for further functionalization, allowing for the attachment of additional pharmacophoric elements or for the introduction of chiral centers. This flexibility makes 3-amino-3-(1-benzylpyrrolidin-2-yl)cyclobutan-1-ol a promising starting point for structure-based drug design. Computational modeling studies have shown that compounds with similar scaffolds can interact with various biological targets, including enzymes and receptors involved in signal transduction pathways.

One of the most compelling aspects of 3-amino-3-(1-benzylpyrrolidin-2-yl)cyclobutan-1-ol is its potential to serve as a lead compound for the development of new drugs. Preclinical studies have begun to explore its activity against several disease-related targets, with promising results in initial screenings. For instance, early data suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression. These findings are particularly intriguing given the high unmet medical needs associated with these conditions.

The synthesis of 3-amino-3-(1-benzylpyrrolidin-2-yl)cyclobutan-1-ol presents both challenges and opportunities for synthetic chemists. The cyclobutane ring requires careful construction to ensure high yield and purity, while the introduction of the benzylpyrrolidinyl group necessitates precise control over reaction conditions. Advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules, however, optimizing synthetic routes remains a critical step in ensuring scalability and cost-effectiveness for future drug development.

From a medicinal chemistry perspective, 3-amino-3-(1-benzylpyrrolidin-2-y)cyclobutan-l -ol represents an excellent example of how structural diversity can be leveraged to discover new therapeutic agents. By modifying key functional groups within the molecule, researchers can fine-tune its biological activity and pharmacokinetic properties. This iterative process of design, synthesis, and testing is fundamental to modern drug discovery and highlights the importance of compounds like 3-amino--(l-benz ylpy rrol idin -2 -y l)cyc lobu tan-l -ol in advancing our understanding of disease mechanisms and developing effective treatments.

The future prospects for 3-amino--(l-ben z ylpy rro l idin -2 -y l)cy clobu tan-l -ol are bright, with ongoing research aimed at elucidating its mechanism of action and identifying potential therapeutic applications. Collaborative efforts between synthetic chemists, biologists, and clinicians will be essential in translating laboratory findings into clinical reality. As our understanding of complex biological systems continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.